Cas no 654072-76-1 (1H-Pyrazole-4-sulfonyl chloride, 3-chloro-1,5-dimethyl-)

• Product Name: 1H-Pyrazole-4-sulfonyl chloride, 3-chloro-1,5-dimethyl-
• CAS No: 654072-76-1
• MF: C₅H₆Cl₂N₂O₂S
• MW: 229.084337711334
• CID: 1698567
• PubChem ID: 55279458
• Update Time: 2025-04-21

1H-Pyrazole-4-sulfonyl chloride, 3-chloro-1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonyl chloride, 3-chloro-1,5-dimethyl-
• 3-chloro-1,5-dimethyl-1H-pyrazole-4-sulfonyl chloride
• STL587133
• 3-chloro-1,5-dimethylpyrazole-4-sulfonyl chloride
• DB-331127
• AKOS006333702
• SCHEMBL489670
• 654072-76-1

• Inchi： 1S/C5H6Cl2N2O2S/c1-3-4(12(7,10)11)5(6)8-9(3)2/h1-2H3
• InChI Key： HMMBADPPIXZONQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)N(C)N=1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 227.95288
• Monoisotopic Mass: 227.9527040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• PSA: 51.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides